Cas no 1516682-39-5 (2-Methyl-2-(4-methylcyclohexyl)propan-1-amine)

• Product Name: 2-Methyl-2-(4-methylcyclohexyl)propan-1-amine
• CAS No: 1516682-39-5
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5703170
• PubChem ID: 81021017
• Update Time: 2023-10-15

2-Methyl-2-(4-methylcyclohexyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1516682-39-5
• 2-methyl-2-(4-methylcyclohexyl)propan-1-amine
• AKOS019590152
• EN300-1132384
• Cyclohexaneethanamine, β,β,4-trimethyl-
• 2-Methyl-2-(4-methylcyclohexyl)propan-1-amine

• Inchi： 1S/C11H23N/c1-9-4-6-10(7-5-9)11(2,3)8-12/h9-10H,4-8,12H2,1-3H3
• InChI Key： PHUHGAKQBFPMRL-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1CCC(C)CC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.862±0.06 g/cm3(Predicted)
• Boiling Point: 216.9±8.0 °C(Predicted)
• pka: 10.61±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids